POLY((M-PHENYLENEVINYLENE)-CO-(2 5-DIOC
Overview
Description
POLY((M-PHENYLENEVINYLENE)-CO-(2 5-DIOC) is a conjugated polymer known for its unique electronic and optical properties. These polymers are often used in various applications, including organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors due to their ability to conduct electricity and interact with light.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of POLY((M-PHENYLENEVINYLENE)-CO-(2 5-DIOC) typically involves the polymerization of monomer units through a process known as polycondensation. This process can be carried out using various catalysts and under different conditions to achieve the desired polymer structure and properties.
Industrial Production Methods
In an industrial setting, the production of this polymer might involve large-scale polymerization reactors where the monomers are mixed and reacted under controlled temperatures and pressures. The resulting polymer is then purified and processed into the desired form, such as films or fibers.
Chemical Reactions Analysis
Types of Reactions
POLY((M-PHENYLENEVINYLENE)-CO-(2 5-DIOC) can undergo various chemical reactions, including:
Oxidation: This reaction can alter the electronic properties of the polymer.
Reduction: Often used to modify the polymer’s conductivity.
Substitution: Introducing different functional groups to the polymer backbone.
Common Reagents and Conditions
Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various organic solvents. Reaction conditions such as temperature, pressure, and pH are carefully controlled to achieve the desired outcome.
Major Products
The major products of these reactions depend on the specific reagents and conditions used. For example, oxidation might result in the formation of quinones, while substitution reactions can introduce new functional groups that enhance the polymer’s properties.
Scientific Research Applications
POLY((M-PHENYLENEVINYLENE)-CO-(2 5-DIOC) has a wide range of applications in scientific research:
Chemistry: Used as a conductive material in various chemical sensors.
Biology: Employed in bioelectronics for interfacing with biological systems.
Industry: Utilized in the production of OLEDs, photovoltaic cells, and other electronic devices.
Mechanism of Action
The mechanism by which POLY((M-PHENYLENEVINYLENE)-CO-(2 5-DIOC) exerts its effects is primarily through its conjugated polymer backbone, which allows for the delocalization of electrons. This delocalization facilitates the polymer’s ability to conduct electricity and interact with light. The specific molecular targets and pathways involved depend on the application, such as interacting with biological molecules in bioelectronics or absorbing light in photovoltaic cells.
Comparison with Similar Compounds
Similar Compounds
Poly(p-phenylene vinylene) (PPV): Another conjugated polymer with similar electronic properties.
Poly(3-hexylthiophene) (P3HT): Known for its use in organic solar cells.
Polyfluorene: Used in light-emitting applications due to its high fluorescence.
Uniqueness
POLY((M-PHENYLENEVINYLENE)-CO-(2 5-DIOC) is unique due to its specific monomer composition, which can provide distinct electronic and optical properties compared to other conjugated polymers. This uniqueness makes it suitable for specialized applications where specific performance characteristics are required.
Properties
CAS No. |
184431-56-9 |
|---|---|
Molecular Formula |
C41H74N10O11S |
Molecular Weight |
0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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